Cas no 84619-58-9 ((1S)-2-Amino-1-cyclohexylethan-1-ol)

• Product Name: (1S)-2-Amino-1-cyclohexylethan-1-ol
• CAS No: 84619-58-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5741036
• PubChem ID: 51652315
• Update Time: 2025-05-20

(1S)-2-Amino-1-cyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-cyclohexylethan-1-ol
• Cyclohexanemethanol, α-(aminomethyl)-, (αS)-
• CHEMBL2079652
• 84619-58-9
• SCHEMBL23270700
• AKOS017407420
• EN300-1146980
• (1S)-2-amino-1-cyclohexylethan-1-ol
• (1S)-2-Amino-1-cyclohexylethan-1-ol

• Inchi： 1S/C8H17NO/c9-6-8(10)7-4-2-1-3-5-7/h7-8,10H,1-6,9H2/t8-/m1/s1
• InChI Key： MSIAFRBGOYFCND-MRVPVSSYSA-N
• SMILES： [C@@H](C1CCCCC1)(O)CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 273.8±13.0 °C(Predicted)
• pka: 12.85±0.35(Predicted)

Additional information on (1S)-2-Amino-1-cyclohexylethan-1-ol

Introduction to (1S)-2-Amino-1-cyclohexylethan-1-ol (CAS No. 84619-58-9)

(1S)-2-Amino-1-cyclohexylethan-1-ol, with the CAS number 84619-58-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered considerable attention due to its structural complexity and potential applications in drug development. The compound belongs to the class of cyclohexyl-substituted amines, which are widely explored for their pharmacological properties and synthetic utility.

The stereochemistry of (1S)-2-Amino-1-cyclohexylethan-1-ol plays a crucial role in determining its biological activity. The (1S) configuration indicates a specific spatial arrangement of atoms, which can influence how the molecule interacts with biological targets such as enzymes and receptors. This aspect makes it a valuable building block in the synthesis of enantiomerically pure pharmaceuticals, where the difference in spatial orientation can lead to significant variations in efficacy and safety.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. (1S)-2-Amino-1-cyclohexylethan-1-ol serves as an excellent example of such a compound, offering chemists a versatile tool for constructing enantiomerically enriched intermediates. Its cyclohexyl group provides steric hindrance, which can be exploited to control reaction outcomes in multi-step syntheses.

The pharmaceutical industry has been particularly keen on exploring novel derivatives of cyclohexyl amines due to their potential as pharmacophores. Studies have shown that this class of compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The specific substitution pattern and stereochemistry of (1S)-2-Amino-1-cyclohexylethan-1-ol make it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. This has been instrumental in designing derivatives of (1S)-2-Amino-1-cyclohexylethan-1-ol that are optimized for specific biological targets. For instance, molecular dynamics simulations have been used to study how this compound interacts with enzymes involved in metabolic pathways, providing insights into its potential therapeutic applications.

The synthesis of optically active amines remains a challenging task in organic chemistry. However, the development of novel synthetic methodologies has made it increasingly feasible to produce enantiomerically pure compounds on an industrial scale. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in the preparation of (1S)-2-Amino-1-cyclohexylethan-1-ol. These methods not only improve yield but also enhance purity, making the compound more suitable for pharmaceutical applications.

The role of stereochemistry in drug design cannot be overstated. Many successful drugs on the market are enantiomerically pure or contain stereogenic centers that are critical for their efficacy. The demand for such compounds has driven innovation in synthetic chemistry, leading to more efficient and sustainable methods for producing chiral molecules like (1S)-2-Amino-1-cyclohexylethan-1-ol. This trend is expected to continue as new therapeutic targets are identified and new synthetic strategies are developed.

In conclusion, (1S)-2-Amino-1-cyclohexylethan-1-ol (CAS No. 84619-58-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it an invaluable tool for chemists working on complex molecular architectures. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new medicines.